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Compound of Interest

Compound Name: Boroval

Cat. No.: B1234990 Get Quote

Application Notes and Protocols: Boroval
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Boroval is a potent, reversible, and selective inhibitor of the 26S proteasome, a key

component of the ubiquitin-proteasome pathway (UPP) that is critical for protein degradation

and cellular homeostasis. As a boronic acid-containing dipeptide, Boroval targets the

chymotrypsin-like activity of the β5 subunit of the 20S core particle. Inhibition of the

proteasome disrupts the degradation of pro-apoptotic factors, leading to cell cycle arrest and

apoptosis, particularly in rapidly dividing cancer cells. These application notes provide detailed

protocols for the handling, storage, and experimental use of Boroval in a research setting.

Physicochemical and Biological Properties
The following table summarizes the key physicochemical and biological characteristics of

Boroval.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1234990?utm_src=pdf-interest
https://www.benchchem.com/product/b1234990?utm_src=pdf-body
https://www.benchchem.com/product/b1234990?utm_src=pdf-body
https://www.benchchem.com/product/b1234990?utm_src=pdf-body
https://www.benchchem.com/product/b1234990?utm_src=pdf-body
https://www.benchchem.com/product/b1234990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name

(1R)-1-[[(2S)-2-amino-3-

phenylpropanoyl]amino]-3-methylbutylboronic

acid

Molecular Formula C₁₄H₂₃BN₂O₄

Molecular Weight 294.15 g/mol

Appearance White to off-white lyophilized powder

Solubility
Soluble in DMSO (≥50 mg/mL), Ethanol (≥20

mg/mL), and Water with 0.1% TFA (≥10 mg/mL)

Purity (HPLC) ≥98%

Storage Conditions
Store at -20°C, desiccated and protected from

light.

Biological Target β5 subunit of the 20S proteasome

Inhibition Constant (Ki) 0.85 nM (for human 20S proteasome)

Mechanism of Action: Ubiquitin-Proteasome
Pathway Inhibition
Boroval exerts its biological effects by disrupting the normal function of the ubiquitin-

proteasome pathway. In this pathway, proteins targeted for degradation are tagged with

ubiquitin molecules. The polyubiquitinated protein is then recognized and degraded by the 26S

proteasome. Boroval's boronic acid moiety forms a stable but reversible complex with the

active site threonine of the β5 subunit, inhibiting its chymotrypsin-like activity. This leads to an

accumulation of ubiquitinated proteins, including cell cycle regulators (e.g., p21, p27) and pro-

apoptotic proteins (e.g., IκB, Bax), ultimately triggering programmed cell death.
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Caption: Boroval inhibits the 26S proteasome, blocking protein degradation and inducing
apoptosis.

Experimental Protocols
Protocol 1: Reconstitution of Boroval Stock Solution
Objective: To prepare a concentrated stock solution of Boroval for use in downstream

experiments.

Materials:

Boroval lyophilized powder

Anhydrous Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile, RNase/DNase-free microcentrifuge tubes

Procedure:

Before opening, briefly centrifuge the vial of Boroval to ensure the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO. For

example, for 1 mg of Boroval (MW: 294.15), add 34.0 µL of DMSO.

Vortex gently for 1-2 minutes until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C. The stock solution is stable for up to 3 months when stored properly.

Protocol 2: In Vitro 20S Proteasome Activity Assay
Objective: To determine the IC₅₀ value of Boroval against purified human 20S proteasome.

Materials:

Human 20S Proteasome

Fluorogenic proteasome substrate (e.g., Suc-LLVY-AMC for chymotrypsin-like activity)
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Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 25 mM KCl, 10 mM NaCl, 1 mM MgCl₂)

Boroval stock solution (10 mM)

96-well black, flat-bottom microplate

Fluorometric plate reader (Excitation: 360 nm, Emission: 460 nm)
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Start

Prepare Reagents:
Boroval dilutions,

Proteasome, Substrate

Add Boroval serial dilutions
to 96-well plate

Add 20S Proteasome
(2 nM final concentration)

Incubate at 37°C
for 15 minutes

Add Suc-LLVY-AMC Substrate
(10 µM final concentration)

Read fluorescence kinetically
(Ex: 360nm, Em: 460nm)

for 60 minutes

Calculate reaction rates (Vmax)
and determine IC50 value

End
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To cite this document: BenchChem. [Standard operating procedure for "Boroval" handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234990#standard-operating-procedure-for-boroval-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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